![molecular formula C8H13ClN6 B1449284 9-(1-aminopropan-2-yl)-9H-purin-6-amine hydrochloride CAS No. 1864058-22-9](/img/structure/B1449284.png)
9-(1-aminopropan-2-yl)-9H-purin-6-amine hydrochloride
Overview
Description
9-(1-aminopropan-2-yl)-9H-purin-6-amine hydrochloride, commonly referred to as 9-APA-HCl, is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 223.7 g/mol. 9-APA-HCl is a member of the purine family and is used as a precursor in the synthesis of several biologically active compounds, such as purines and purine analogs. 9-APA-HCl has been studied extensively for its biochemical and physiological effects, as well as its potential applications in scientific research.
Scientific Research Applications
9-APA-HCl has several potential applications in scientific research. It has been studied extensively for its potential use as a precursor in the synthesis of purines and purine analogs. These compounds have been shown to have potential applications in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders. In addition, 9-APA-HCl has also been studied for its potential use as a reagent in the synthesis of other biologically active compounds, such as nucleosides and nucleotides.
Mechanism of Action
The exact mechanism of action of 9-APA-HCl is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme adenosine deaminase, which is responsible for the breakdown of adenosine. This inhibition of adenosine deaminase leads to an increase in the levels of adenosine in the body, which has several physiological effects, such as increased blood flow and decreased inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 9-APA-HCl are still being studied. However, it has been shown to have several beneficial effects, such as increased blood flow, decreased inflammation, and improved cardiovascular health. In addition, 9-APA-HCl has also been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 9-APA-HCl in laboratory experiments include its relatively low cost and easy availability. In addition, it has a wide range of potential applications, making it a versatile compound for use in scientific research. However, there are some limitations to using 9-APA-HCl in laboratory experiments. It has a relatively short shelf life, and it is also highly sensitive to light and moisture.
Future Directions
There are several potential future directions for research on 9-APA-HCl. These include further studies on its potential applications in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders. In addition, further studies on its biochemical and physiological effects could lead to the development of new therapeutic agents. Finally, further research on its mechanism of action could lead to the development of more effective inhibitors of adenosine deaminase.
Properties
IUPAC Name |
9-(1-aminopropan-2-yl)purin-6-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N6.ClH/c1-5(2-9)14-4-13-6-7(10)11-3-12-8(6)14;/h3-5H,2,9H2,1H3,(H2,10,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AILBNJUQKQZZEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)N1C=NC2=C(N=CN=C21)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1864058-22-9 | |
Record name | 9H-Purine-9-ethanamine, 6-amino-β-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1864058-22-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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